Cas no 1807135-16-5 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate
• CAS No: 1807135-16-5
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4886573
• Update Time: 2025-09-28

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-17-9(16)3-7-5(4-11)6(12)2-8(15-7)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： SWJRYRQCIVUIBK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1807135-16-5): An Overview

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1807135-16-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a fluorine atom, along with an ester functionality. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various research applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate can significantly influence the pharmacokinetic properties of the molecule, such as its metabolic stability and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated analogs of certain compounds exhibit enhanced potency and selectivity compared to their non-fluorinated counterparts.

The chloromethyl group in Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate provides additional reactivity, allowing for the formation of covalent bonds with target proteins. This property is particularly valuable in the design of irreversible inhibitors, which can offer prolonged therapeutic effects. Research published in Bioorganic & Medicinal Chemistry Letters has shown that compounds containing chloromethyl groups can effectively target specific protein-protein interactions, thereby modulating cellular processes involved in disease progression.

The ester functionality in Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate also plays a crucial role in its biological activity. Ester groups are known to enhance the lipophilicity of molecules, facilitating their cellular uptake and distribution. Furthermore, esters can be hydrolyzed by esterases in vivo, releasing active metabolites that may have distinct pharmacological properties. A study in the European Journal of Medicinal Chemistry reported that ester prodrugs can improve the oral bioavailability and reduce the toxicity of parent drugs.

In addition to its potential as a therapeutic agent, Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate serves as an important intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for constructing libraries of compounds for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that allows for the rapid identification of hit compounds with desired biological activities.

The synthesis of Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate has been extensively studied and optimized to ensure high yields and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and sequential functional group transformations. A detailed synthetic protocol published in the Tetrahedron Letters provides a step-by-step guide for preparing this compound efficiently.

Safety and environmental considerations are paramount when handling Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate. While this compound is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure laboratory safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

In conclusion, Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1807135-16-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.